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Compound of Interest

Compound Name: TRV120056

Cat. No.: B10821163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of TRV120056, a peptide-based angiotensin II receptor modulator. Adherence

to these guidelines is crucial for ensuring the stability, activity, and reproducibility of

experimental results.

Introduction
TRV120056 is a novel peptide agonist of the angiotensin II type 1 receptor (AT1R), playing a

role in cardiovascular regulation. Proper preparation of stock solutions is the first critical step in

any experiment. These protocols outline methods for dissolving and storing TRV120056 to

maintain its integrity. General guidelines for handling peptides should be followed to avoid

degradation and contamination.[1][2][3]

Chemical Properties and Storage
A summary of the key chemical properties of TRV120056 and recommended storage

conditions are provided in the table below. As a peptide, TRV120056 is susceptible to

degradation and requires specific storage conditions to ensure its long-term stability.[1][2][3]
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Property Value

Molecular Formula C₅₂H₇₄N₁₄O₁₃

Molecular Weight 1103.23 g/mol

Physical Form Lyophilized powder

Storage of Lyophilized Powder
Store at -20°C or -80°C, protected from light and

moisture.[1][2][3]

Storage of Stock Solutions

Aliquot and store at -80°C for long-term storage.

Avoid repeated freeze-thaw cycles.[1][2] For

short-term storage (up to one week), solutions

can be kept at 4°C.[4]

Experimental Protocols
Materials and Equipment

TRV120056 lyophilized powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile phosphate-buffered saline (PBS), pH 7.4

Sterile, low-protein binding microcentrifuge tubes or vials

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of Aqueous Stock Solution
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This is the recommended protocol for most cell-based assays where an aqueous buffer is

preferred. Based on the properties of the related peptide, Angiotensin II, TRV120056 is

presumed to be soluble in water.[5]

Step-by-Step Procedure:

Equilibrate: Before opening, allow the vial of lyophilized TRV120056 to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture.[1][6]

Weighing: Carefully weigh the desired amount of the lyophilized powder in a sterile

microcentrifuge tube.

Reconstitution: Add the calculated volume of sterile, high-purity water or PBS to the tube to

achieve the desired stock concentration (e.g., 1 mM or 10 mM).

Dissolution: Gently vortex the solution until the peptide is completely dissolved. If necessary,

sonication can be used to aid dissolution.

Aliquoting: Dispense the stock solution into single-use, sterile, low-protein binding

microcentrifuge tubes. The volume of the aliquots should be appropriate for your planned

experiments to avoid multiple freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage.

Protocol 2: Preparation of DMSO Stock Solution
This protocol is recommended when a higher concentration stock solution is required or if

solubility in aqueous buffers is limited.

Step-by-Step Procedure:

Equilibrate: Allow the vial of lyophilized TRV120056 to come to room temperature.[1][6]

Weighing: Weigh the desired amount of the lyophilized powder in a sterile microcentrifuge

tube.

Reconstitution: Add the calculated volume of sterile, anhydrous DMSO to achieve a high-

concentration stock (e.g., 50 mM or 100 mM).
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Dissolution: Vortex the solution thoroughly until the peptide is completely dissolved.

Aliquoting: Distribute the DMSO stock solution into single-use aliquots in sterile, low-protein

binding tubes.

Storage: Store the DMSO stock aliquots at -80°C.

Note on Dilution: When preparing working solutions from a DMSO stock, it is crucial to add the

DMSO stock to the aqueous buffer dropwise while vortexing to prevent precipitation of the

peptide. The final concentration of DMSO in the assay should be kept to a minimum (typically

<0.1%) to avoid solvent-induced artifacts.
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Workflow for TRV120056 Stock Solution Preparation
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Caption: Workflow for preparing TRV120056 stock solutions.
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TRV120056 Signaling Pathway Context
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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